4-(N,N-dimethylsulfamoyl)-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)benzamide

• IUPAC Name: 4-(dimethylsulfamoyl)-N-(4-thiophen-2-yloxan-4-yl)benzamide
• InChI: InChI=1S/C18H22N2O4S2/c1-20(2)26(22,23)15-7-5-14(6-8-15)17(21)19-18(9-11-24-12-10-18)16-4-3-13-25-16/h3-8,13H,9-12H2,1-2H3,(H,19,21)
• InChI Key: FAXDQHLFMMWJGD-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2(CCOCC2)C3=CC=CS3
• Molecular Formula: C18H22N2O4S2
• Molecular Weight: 394.5 g/mol
• CAS No.: 2034508-08-0

Description

4-(N,N-dimethylsulfamoyl)-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)benzamide is a useful research compound. Its molecular formula is C18H22N2O4S2 and its molecular weight is 394.5. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Characterization

• Research on thiophenylhydrazonoacetates has contributed to heterocyclic synthesis, producing derivatives with potential applications in drug discovery and material science. These studies highlight the versatility of thiophene-based compounds in synthesizing a wide range of heterocyclic derivatives (Mohareb et al., 2004).

Biological and Medicinal Applications

• Studies on N-(2,3-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-4-yl)benzamides have revealed their potential in medicinal chemistry, particularly in binding nucleotide protein targets. This suggests that similar compounds may hold therapeutic promise (Saeed et al., 2015).

Supramolecular Chemistry and Liquid Crystals

• Research into 4-aryl-1H-pyrazoles has demonstrated their ability to self-assemble into supramolecular columnar liquid crystals, showcasing the potential of benzamide derivatives in materials science for applications such as advanced displays and optical devices (Moyano et al., 2013).

Molecular Solids and Supramolecular Interactions

• The study of tetrafluoroterephthalic acid with aza compounds has expanded understanding of hydrogen bonding and weak intermolecular interactions, critical for the design of molecular solids with specific electronic or structural properties (Wang et al., 2014).

Crystallography and Structural Analysis

• Crystal structure analyses, such as those performed on thiophen-2-yl and oxadiazolyl benzamide derivatives, provide insight into the molecular arrangements and interactions that underpin the physical and chemical properties of these compounds. Such studies are foundational for the development of new materials and drugs (Sharma et al., 2016).